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Compound of Interest

Compound Name: T140 peptide

Cat. No.: B1602424

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The T140 peptide is a potent and specific antagonist of the C-X-C chemokine receptor type 4
(CXCRA4)[1]. Derived from polyphemusin Il, a peptide found in the American horseshoe crab,
T140 is a 14-amino acid peptide that plays a critical role in various research and therapeutic
contexts[1]. Its primary mechanism of action involves blocking the binding of the natural ligand,
stromal cell-derived factor-1 (SDF-1a), to CXCR4. This inhibition disrupts downstream signaling
pathways crucial for cell migration, proliferation, and survival[1].

Due to its targeted antagonism of the CXCR4 receptor, T140 has significant applications in
several key areas of research:

o Anti-HIV Research: CXCR4 is a major co-receptor for T-tropic (X4) strains of HIV-1 to enter
host cells. By blocking this receptor, T140 effectively inhibits the entry of these viral strains,
making it a valuable tool in the study of HIV/AIDS and the development of novel antiviral
therapies[1].

o Cancer Research: The CXCR4/SDF-1a axis is implicated in the metastasis of various
cancers. By disrupting this pathway, T140 can inhibit the migration and invasion of cancer
cells, offering a promising avenue for research into targeted cancer therapies[1].
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e Imaging Studies: Labeled with radioisotopes, T140 can be used as a probe for the non-
invasive imaging of CXCR4 expression in tumors, aiding in cancer diagnosis and
monitoring[1].

The preparation of a stable and accurately concentrated T140 stock solution is a critical first
step for ensuring the reliability and reproducibility of experimental results. This document
provides a detailed protocol for the proper handling, reconstitution, and storage of lyophilized
T140 peptide.

Physicochemical Properties and Storage
Recommendations

A summary of the key properties of the T140 peptide and recommended storage conditions
are provided in the table below. Adherence to these guidelines is crucial for maintaining the
integrity and activity of the peptide.

Property Value
Molecular Formula CooH141N33018S2
Molecular Weight 2037.4 g/mol [1][2]

H-Arg-Arg-2Nal-Cys(1)-Tyr-Arg-Lys-D-Lys-Pro-

Amino Acid Sequence i
Tyr-Arg-Cit-Cys(1)-Arg-OH[?2]

Appearance Lyophilized white powder

Store at -20°C to -80°C in a dry, dark
st (Lyophilized) environment.[3] Under these conditions, the
orage (Lyophilize
9 Top lyophilized peptide can be stable for several

years.

Aliguot and store at -20°C or -80°C. Avoid
Storage (In Solution) repeated freeze-thaw cycles.[3] Solutions are

generally stable for weeks to months at -20°C.

Signaling Pathway of CXCR4 Antagonism by T140
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The following diagram illustrates the mechanism of T140 in blocking the CXCR4 signaling
pathway.
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Caption: T140 competitively inhibits SDF-1a binding to CXCR4, blocking downstream
signaling.

Experimental Protocol: T140 Peptide Stock Solution
Preparation

This protocol details the steps for reconstituting lyophilized T140 peptide to create a stock
solution. The amino acid sequence of T140 is rich in basic residues (Arginine and Lysine),
indicating that it is a basic peptide. Basic peptides are generally soluble in acidic solutions.
Therefore, an acidic solvent is recommended for reconstitution.

Materials:
e Lyophilized T140 peptide

o Sterile, nuclease-free water
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» Glacial acetic acid

o Sterile, low-protein binding microcentrifuge tubes

o Calibrated micropipettes and sterile tips

e \ortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Preparation and Acclimation:

o Before opening, allow the vial of lyophilized T140 peptide to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation of atmospheric
moisture, which can affect the stability of the peptide.

o Briefly centrifuge the vial to ensure that all the lyophilized powder is at the bottom.
e Solvent Preparation:

o Prepare a 10% acetic acid solution by adding 1 part glacial acetic acid to 9 parts sterile,
nuclease-free water.

o For a less acidic option, a 0.1% acetic acid solution can be prepared by diluting the 10%
solution 1:100 with sterile, nuclease-free water.

¢ Reconstitution:

o Carefully open the vial and add the desired volume of the prepared acidic solvent to
achieve the target stock concentration (e.g., 1 mg/mL). It is advisable to start with a small
amount of solvent and add more if needed.

o Gently swirl or vortex the vial to dissolve the peptide. Avoid vigorous shaking, as this can
cause aggregation.
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o If the peptide does not dissolve completely, sonication for a few minutes may aid in

dissolution.

 Verification and Aliquoting:

o Visually inspect the solution to ensure it is clear and free of particulates. A clear solution

indicates complete reconstitution.

o Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes in sterile, low-protein binding microcentrifuge tubes. This minimizes
the number of freeze-thaw cycles the main stock undergoes.

o Storage:

o Store the aliquots at -20°C or -80°C for long-term storage.

Experimental Workflow for T140 Stock Solution
Preparation

The following diagram outlines the workflow for the preparation of the T140 peptide stock
solution.
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Caption: Workflow for the reconstitution and storage of T140 peptide.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1602424?utm_src=pdf-body-img
https://www.benchchem.com/product/b1602424?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1602424?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s1913446
https://pubchem.ncbi.nlm.nih.gov/compound/16130395
https://pubchem.ncbi.nlm.nih.gov/compound/16130395
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.benchchem.com/product/b1602424#standard-operating-procedure-for-t140-peptide-stock-solution-preparation
https://www.benchchem.com/product/b1602424#standard-operating-procedure-for-t140-peptide-stock-solution-preparation
https://www.benchchem.com/product/b1602424#standard-operating-procedure-for-t140-peptide-stock-solution-preparation
https://www.benchchem.com/product/b1602424#standard-operating-procedure-for-t140-peptide-stock-solution-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1602424?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

